N-(3,4-dimethoxyphenethyl)-2-((3-oxo-2-(2-oxo-2-(phenethylamino)ethyl)-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide

• IUPAC Name: 2-[5-[2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C32H33N5O5S/c1-41-26-13-12-22(18-27(26)42-2)15-17-34-29(39)20-43-32-36-24-11-7-6-10-23(24)30-35-25(31(40)37(30)32)19-28(38)33-16-14-21-8-4-3-5-9-21/h3-13,18,25H,14-17,19-20H2,1-2H3,(H,33,38)(H,34,39)
• InChI Key: HIWXUZBSLQMBPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CSC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CC(=O)NCCC5=CC=CC=C5)OC
• Molecular Formula: C32H33N5O5S
• Molecular Weight: 599.7 g/mol

Description

N-(3,4-dimethoxyphenethyl)-2-((3-oxo-2-(2-oxo-2-(phenethylamino)ethyl)-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C32H33N5O5S and its molecular weight is 599.71. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenethyl)-2-((3-oxo-2-(2-oxo-2-(phenethylamino)ethyl)-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenethyl)-2-((3-oxo-2-(2-oxo-2-(phenethylamino)ethyl)-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis of novel compounds structurally related to N-(3,4-dimethoxyphenethyl)-2-((3-oxo-2-(2-oxo-2-(phenethylamino)ethyl)-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide involves aminolysis and alkylation processes. These synthetic pathways lead to compounds with confirmed structures through NMR, LC-MS, and EI-MS analysis. The biological activities of these synthesized compounds have been evaluated, revealing significant in vitro anticancer and antibacterial properties. SAR (Structure-Activity Relationship) studies have identified specific compounds with high anticancer activity against non-small cell lung and CNS cancer cell lines, underscoring their potential therapeutic value (Berest et al., 2011).

Antitumor Activity and Molecular Docking

Further research has designed and synthesized analogues demonstrating broad spectrum antitumor activity, with certain compounds displaying 1.5–3.0-fold greater potency compared to the control, 5-FU. These findings highlight the compound's promise in oncological applications. Molecular docking studies have provided insights into the mechanism of action, revealing inhibition of crucial kinases involved in cancer cell proliferation (Al-Suwaidan et al., 2016).

Trimethoxyanilides and Quinazolinone Scaffolds

Another study explored the antitumor efficacy of trimethoxyanilides based on 4(3H)-quinazolinone scaffolds, presenting compounds with extensive-spectrum antitumor efficiency against various tumor cell lines. These compounds' selective activity towards certain cancer types further illustrates the potential for targeted cancer therapy (Mohamed et al., 2016).